Cas no 2225177-18-2 (5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid)

• Product Name: 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid
• CAS No: 2225177-18-2
• MF: C₁₁H₈BF₃O₂S
• MW: 272.05
• CID: 5143263
• PubChem ID: 45785648
• Update Time: 2025-06-08

5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid
• (5-(2-(Trifluoromethyl)phenyl)thiophen-2-yl)boronic acid
• SCHEMBL15330651
• 2225177-18-2
• AKOS015943350

• Inchi： 1S/C11H8BF3O2S/c13-11(14,15)8-4-2-1-3-7(8)9-5-6-10(18-9)12(16)17/h1-6,16-17H
• InChI Key： UVIGVLQXFASFGE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)SC(C2=CC=CC=C2C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 272.0290153g/mol
• Monoisotopic Mass: 272.0290153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Additional information on 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid

Introduction to 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid (CAS No. 2225177-18-2)

5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2225177-18-2, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility as key intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both a thiophene ring and a 2-trifluoromethylphenyl substituent endows this molecule with unique electronic and steric properties, making it a valuable building block for the development of advanced materials and bioactive molecules.

The thiophene core is a heterocyclic aromatic compound characterized by a sulfur atom embedded within a six-membered ring. Thiophenes and their derivatives are ubiquitous in nature, playing pivotal roles in various biological processes and serving as structural motifs in numerous pharmaceuticals. The introduction of a trifluoromethyl group at the 2-position of the phenyl ring significantly modulates the electronic landscape of the molecule. Trifluoromethyl groups are well-documented for their ability to enhance metabolic stability, lipophilicity, and binding affinity, making them a common pharmacophore in drug design. Consequently, 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid emerges as a promising candidate for constructing complex molecular architectures with tailored physicochemical properties.

In recent years, the demand for high-quality boronic acids has surged due to their indispensable role in pharmaceutical synthesis. Boronic acids participate in transition-metal-catalyzed cross-coupling reactions, enabling the efficient construction of carbon-carbon bonds—a fundamental transformation in organic synthesis. The boronic acid functionality at the 2-position of the thiophene ring in this compound facilitates its participation in such reactions, particularly when coupled with aryl or vinyl halides under palladium catalysis. This capability has been leveraged in the synthesis of novel therapeutic agents, including kinase inhibitors and antiviral compounds, where precise control over molecular connectivity is paramount.

One of the most compelling applications of 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid lies in its utility as a precursor for polymerizable monomers. The integration of thiophene units into polymers enhances their electrical conductivity and thermal stability, which are critical attributes for organic electronics applications such as organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The electron-withdrawing nature of the trifluoromethyl group further refines these properties by modulating charge transport mechanisms within the polymer matrix. Researchers have demonstrated that polymers derived from this boronic acid exhibit superior performance metrics compared to their unsubstituted counterparts, underscoring its significance in materials science.

The synthesis of 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route entails the bromination of 2-trifluoromethylbenzene followed by Suzuki-Miyaura coupling with a lithiated or Grignard derivative of thiophene-2-bromo. Subsequent oxidation and functional group manipulation yield the desired boronic acid derivative. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields—factors that are increasingly important for industrial applications.

From an academic perspective, 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid serves as an excellent scaffold for studying structure-activity relationships (SAR). By varying substituents on either the thiophene or phenyl rings, researchers can dissect how electronic and steric factors influence biological activity. Such studies are crucial for rational drug design, where understanding molecular interactions at a subatomic level can lead to breakthroughs in treating complex diseases. Preliminary investigations have hinted at potential applications in anti-inflammatory and anticancer therapies, although further preclinical studies are necessary to validate these claims.

The role of computational chemistry in optimizing derivatives of 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid cannot be overstated. Molecular modeling techniques allow chemists to predict how modifications will affect molecular properties such as solubility, binding affinity, and reactivity before conducting laborious wet experiments. This approach not only accelerates discovery but also minimizes resource expenditure—a critical consideration in today’s cost-conscious research environment. Collaborative efforts between experimentalists and computational scientists have yielded insights into optimal reaction conditions and purification strategies for this boronic acid.

Industrial adoption of 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid has been spurred by its versatility across multiple domains. In agrochemicals, boronic acids derived from thiophenes have shown promise as herbicides due to their ability to disrupt essential enzymatic pathways in weeds while maintaining low toxicity to crops. Similarly, its incorporation into coatings provides enhanced durability and chemical resistance, making it valuable for aerospace and automotive applications where material performance under extreme conditions is non-negotiable.

The future prospects for this compound remain bright as research continues to uncover new applications. Innovations in cross-coupling catalysis may unlock even more efficient synthetic routes, while interdisciplinary collaborations could expand its utility into emerging fields such as nanotechnology and biomedicine. As regulatory frameworks evolve to support novel chemical entities, compounds like 5-(2-Trifluoromethylphenyl)thiophene-2-boronic acid are well-positioned to play transformative roles across industries.